![molecular formula C19H22N2O5 B586690 5-benzoyl-N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]-2,3-dihydro-1H-pyrrolizine-1-carboxamide CAS No. 167105-80-8](/img/structure/B586690.png)
5-benzoyl-N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]-2,3-dihydro-1H-pyrrolizine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “5-benzoyl-N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]-2,3-dihydro-1H-pyrrolizine-1-carboxamide” is also known as Ketorolac Related Compound A . It has a molecular formula of C19H22N2O5 .
Molecular Structure Analysis
The molecular weight of this compound is 358.39 . The empirical formula (Hill Notation) is C19H22N2O5 .Scientific Research Applications
Structure Analysis and Synthesis :
- The compound was isolated from a base-catalyzed condensation process involving 2-hydroxyacetophenone and pyrrole-2-carbaldehyde. Its structure includes hydrogen bonding between pyrrole N-H and hydroxybenzoyl O-H groups to the benzoyl O atom (Dey, Dey, Mallik, & Dahlenburg, 2003).
Antileukemic Activity :
- Derivatives of the compound demonstrated antileukemic activity, particularly when evaluated against leukemia L1210 in vivo (Ladurée, Lancelot, Robba, Chenu, & Mathé, 1989).
Anti-inflammatory and Anticancer Activities :
- A study on pyrrolizine-5-carboxamide derivatives, which include similar structural components, found that these compounds have significant anti-inflammatory, analgesic, and anticancer activities. Their activities were influenced by the type of substituents on the phenyl rings (Gouda, Abdelazeem, Abdalla, & Ahmed, 2018).
Synthesis and Transformation Processes :
- Various synthesis and transformation processes have been developed for compounds with similar structures. These processes have been explored for potential pharmaceutical applications (El’chaninov, Aleksandrov, & Stepanov, 2018).
Analgesic Properties :
- Related compounds have shown potential as analgesic agents in humans, indicating the possibility of developing new pain-relieving medications (Muchowski, Unger, Ackrell, Cheung, Cooper, Cook, Gallegra, Halpern, Koehler, & Kluge, 1985).
Antimicrobial Properties :
- Some N-aryl-7-cyano-2,3-dihydro-1H-pyrrolizine-5-carboxamides, which are structurally similar, have been found to have moderate activity against certain Gram-positive bacteria (Barsoum & Nawar, 2003).
properties
IUPAC Name |
5-benzoyl-N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]-2,3-dihydro-1H-pyrrolizine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5/c22-10-19(11-23,12-24)20-18(26)14-8-9-21-15(14)6-7-16(21)17(25)13-4-2-1-3-5-13/h1-7,14,22-24H,8-12H2,(H,20,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYIXDZZHVVTARJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)NC(CO)(CO)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
167105-80-8 |
Source
|
Record name | 1H-Pyrrolizine-1-carboxamide, 5-benzoyl-2,3-dihydro-N-(2-hydroxy-1,1-bis(hydroxymethyl)ethyl)-, (+/-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0167105808 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-PYRROLIZINE-1-CARBOXAMIDE, 5-BENZOYL-2,3-DIHYDRO-N-(2-HYDROXY-1,1-BIS(HYDROXYMETHYL)ETHYL)-, (±)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/89S33ZWH0R | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.